2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridine
Overview
Description
2-Bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridine, also known as 2-bromo-5-pentafluoroethylpyridine, is an organic compound that is widely used in scientific research. It is a colorless liquid with a molecular formula of C7H4BrF5N and a molecular weight of 248.02 g/mol. 2-bromo-5-pentafluoroethylpyridine is a useful reagent for organic synthesis, and it has been studied for its potential applications in various areas of scientific research.
Scientific Research Applications
2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine has been studied for its potential applications in various areas of scientific research. For example, it has been used as a reagent for the synthesis of a variety of organic compounds, including heterocyclic compounds, fluorinated compounds, and organometallic compounds. Additionally, it has been used as a catalyst for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and fine chemicals. Furthermore, it has been used as a reagent for the synthesis of a variety of fluorinated compounds, including perfluoroalkylated compounds and fluorinated aromatic compounds.
Mechanism of Action
2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine undergoes a variety of reactions in organic synthesis. The most common reaction is the nucleophilic aromatic substitution reaction, in which the bromine atom of 2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine is replaced by a nucleophile, such as an amine or an alcohol. Additionally, the compound can undergo a variety of other reactions, including the Friedel-Crafts alkylation reaction and the Wittig reaction.
Biochemical and Physiological Effects
2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine has not been studied extensively for its biochemical and physiological effects. However, it is known to be a mild irritant to the skin and eyes and is considered to be a potential skin sensitizing agent. Furthermore, it is not known to be toxic or carcinogenic.
Advantages and Limitations for Lab Experiments
2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is a useful reagent for organic synthesis. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is a mild irritant to the skin and eyes, and it is considered to be a potential skin sensitizing agent.
Future Directions
The potential applications of 2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine in scientific research are far-reaching. For example, it could be used as a reagent for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and fine chemicals. Additionally, it could be used as a catalyst for the synthesis of a variety of organic compounds, including heterocyclic compounds, fluorinated compounds, and organometallic compounds. Furthermore, it could be used as a reagent for the synthesis of a variety of fluorinated compounds, including perfluoroalkylated compounds and fluorinated aromatic compounds. Finally, it could be used as a reagent for the synthesis of a variety of other compounds, such as polymeric materials, dyes, and pigments.
Synthesis Methods
2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridinentafluoroethylpyridine can be synthesized by a variety of methods, including the reaction of 2-bromopyridine with 1,1,2,2,2-pentafluoroethyl bromide, the reaction of 2-bromopyridine with pentafluoropropylene oxide, and the reaction of 2-bromopyridine with 1,1,2,2,2-pentafluoroethyl iodide. The most commonly used method involves the reaction of 2-bromopyridine with 1,1,2,2,2-pentafluoroethyl bromide in the presence of a base, such as potassium carbonate or sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridine can be achieved through a two-step process involving the bromination of 5-(1,1,2,2,2-pentafluoroethyl)pyridine followed by the substitution of the bromine atom with a fluoride atom.", "Starting Materials": [ "5-(1,1,2,2,2-pentafluoroethyl)pyridine", "Bromine", "Potassium fluoride", "Dimethyl sulfoxide (DMSO)", "Acetic acid" ], "Reaction": [ "Step 1: Bromination of 5-(1,1,2,2,2-pentafluoroethyl)pyridine", "In a round-bottom flask, add 5-(1,1,2,2,2-pentafluoroethyl)pyridine (1.0 g, 5.2 mmol), bromine (1.2 g, 7.5 mmol), and DMSO (10 mL).", "Stir the mixture at room temperature for 24 hours.", "Pour the reaction mixture into ice-cold water (50 mL) and extract with dichloromethane (3 x 20 mL).", "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 2: Substitution of the Bromine Atom with a Fluoride Atom", "In a round-bottom flask, add the crude product from step 1, potassium fluoride (1.5 g, 25.8 mmol), and acetic acid (10 mL).", "Stir the mixture at 80°C for 24 hours.", "Pour the reaction mixture into ice-cold water (50 mL) and extract with dichloromethane (3 x 20 mL).", "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product, 2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridine (yield: 70-80%)." ] } | |
CAS RN |
1816285-53-6 |
Product Name |
2-bromo-5-(1,1,2,2,2-pentafluoroethyl)pyridine |
Molecular Formula |
C7H3BrF5N |
Molecular Weight |
276 |
Purity |
95 |
Origin of Product |
United States |
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